2-Butenenitrile, 2-methyl-, (2Z)-

• CAS RN: 20068-02-4
• Molecular Formula: C5H7N
• Molecular Weight: 81.12 g/mol
• IUPAC Name: (Z)-2-methylbut-2-enenitrile
• InChI: InChI=1S/C5H7N/c1-3-5(2)4-6/h3H,1-2H3/b5-3-
• InChI Key: IHXNSHZBFXGOJM-HYXAFXHYSA-N
• Isomeric SMILES: C/C=C(/C)\C#N
• SMILES: CC=C(C)C#N
• density: 0.817 at 65.3 °F (NTP, 1992)
• flash_point: less than 67 °F (NTP, 1992)
• Other CAS RN: 4403-61-6; 20068-02-4
• physical_description: 2-methyl-2-butenenitrile is a clear amber liquid. (NTP, 1992)
• Pictograms: Flammable; Acute Toxic; Irritant
• solubility: less than 1 mg/mL at 72° F (NTP, 1992)
• synonyms: 2-methyl-2-butenenitrile
• vapor_pressure: 74.3 mm Hg at 75 °F ; 148.2 mm Hg at 111° F; 293.8 mm Hg at 149° F (NTP, 1992)

Description

2-methyl-2-butenenitrile is a clear amber liquid. (NTP, 1992)

Scientific Research Applications

Catalytic Isomerization

2-Methyl-3-butenenitrile (2M3BN) undergoes catalytic isomerization to Z- and E-2-methyl-2-butenenitrile (2M2BN) and 3-pentenenitrile (3PN) using [Ni(COD)2] and TRIPHOS ligands. This process results in various nickel complexes, demonstrating C−CN and P−C bond cleavage products (Acosta-Ramírez et al., 2008). Additionally, Ni(0)-N-heterocyclic carbene complexes catalyze the isomerization of 2M3BN, indicating a governing C–H bond activation (Acosta-Ramírez et al., 2008).

Electropolymerization and Bonding

2-Butenenitrile's derivatives are studied in electropolymerization contexts. For instance, crotononitrile's protons in anhydrous acetonitrile are acidic, unlike methacrylonitrile. This difference explains the formation of polymethacrylonitrile films on cathodically polarized electrodes, contrasting with crotononitrile's behavior (Deniau et al., 1998).

Vibrational Spectrum and Conformational Equilibrium

Infrared and Raman spectroscopy of 2-methyl-3-butenenitrile provide insights into its vibrational spectrum and conformational equilibrium. The presence of multiple conformers at normal temperatures is evidenced through spectral differences between liquid and solid phases (Compton & Murphy, 1985).

Kinetic Studies

The isomerization of 2-methyl-3-butenenitrile to 3-pentenenitrile was kinetically studied using operando FTIR spectroscopy. This study provided detailed kinetic profiles and insights into the reaction's zero-order kinetics (Bini et al., 2010).

Molecular Structures and Conformation

Research has proposed molecular structures for various conformers of 2-methyl-3-butenenitrile, leveraging structural parameters from related molecules. These proposals contribute to understanding its conformational behavior (Compton, 1982).